2-Fluoro-1-(pyridin-3-yl)ethan-1-ol

• Molecular Formula: C7H8FNO
• Molecular Weight: 141.14 g/mol
• IUPAC Name: 2-fluoro-1-pyridin-3-ylethanol
• InChI: InChI=1S/C7H8FNO/c8-4-7(10)6-2-1-3-9-5-6/h1-3,5,7,10H,4H2
• InChI Key: JXUKUCPDQHSPJN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C(CF)O

Description

2-Fluoro-1-(pyridin-3-yl)ethan-1-ol: is a chemical compound with the molecular formula C₇H₉NO.

• This compound features a pyridine ring attached to an ethyl group via a hydroxyl (alcohol) functional group. The fluorine atom at the 2-position adds to its uniqueness.

Preparation Methods

Reaction Conditions: These would depend on the chosen synthetic route.

Industrial Production: Unfortunately, information on large-scale industrial production methods is limited.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions typical of alcohols and pyridines.

Common Reagents and Conditions:

Major Products: These depend on the specific reaction conditions.

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis due to its functional groups.

Biology: May be employed in drug discovery or as a probe in biological studies.

Medicine: Investigated for potential therapeutic applications.

Industry: Limited information on industrial applications.

Mechanism of Action

• The exact mechanism of action is context-dependent, but it likely involves interactions with biological targets (e.g., receptors, enzymes) due to its functional groups.
• Further research is needed to elucidate specific pathways.

Comparison with Similar Compounds

Similar Compounds: Other pyridine-containing alcohols or related derivatives.

Uniqueness: The combination of fluorine substitution and the pyridine ring sets it apart.